Cas no 2198807-11-1 (1-Methyl-4-[[1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinyl]carbonyl]-2-piperazinone)

• Product Name: 1-Methyl-4-[[1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinyl]carbonyl]-2-piperazinone
• CAS No: 2198807-11-1
• MF: C₂₀H₂₅N₃O₃
• MW: 355.43080496788
• CID: 5411267
• PubChem ID: 145898391
• Update Time: 2025-07-15

1-Methyl-4-[[1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinyl]carbonyl]-2-piperazinone Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)piperazin-2-one
• EN300-26586689
• 1-methyl-4-[4-phenyl-1-(prop-2-enoyl)piperidine-4-carbonyl]piperazin-2-one
• Z2497144558
• 2198807-11-1
• 1-Methyl-4-[[1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinyl]carbonyl]-2-piperazinone

• Inchi： 1S/C20H25N3O3/c1-3-17(24)22-11-9-20(10-12-22,16-7-5-4-6-8-16)19(26)23-14-13-21(2)18(25)15-23/h3-8H,1,9-15H2,2H3
• InChI Key： DXEKJUDAUCJLCF-UHFFFAOYSA-N
• SMILES： N1(C)CCN(C(C2(C3=CC=CC=C3)CCN(C(=O)C=C)CC2)=O)CC1=O

Computed Properties

• Exact Mass: 355.18959167g/mol
• Monoisotopic Mass: 355.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 60.9Ų

Experimental Properties

• Density: 1.203±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 629.3±55.0 °C(Predicted)
• pka: -0.91±0.20(Predicted)

Additional information on 1-Methyl-4-[[1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinyl]carbonyl]-2-piperazinone

Introduction to 1-Methyl-4-[[1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinyl]carbonyl]-2-piperazinone (CAS No: 2198807-11-1)

1-Methyl-4-[[1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinyl]carbonyl]-2-piperazinone is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2198807-11-1, represents a pinnacle of molecular design, integrating multiple pharmacophoric elements that make it a promising candidate for further therapeutic exploration. The structure of this molecule is characterized by its intricate arrangement of functional groups, including a piperazinone core, an acryloyl moiety, and a phenyl-piperidine substituent, which collectively contribute to its unique chemical and biological properties.

The piperazinone scaffold is a well-documented pharmacophore in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors. In particular, the piperazine ring within this scaffold is frequently incorporated into drugs due to its capacity to enhance binding affinity and selectivity. The presence of the acryloyl group further enriches the structural complexity of the molecule, providing a site for potential bioconjugation or further derivatization. This feature opens up avenues for the development of prodrugs or targeted drug delivery systems, which are increasingly relevant in modern medicine.

Moreover, the phenyl-piperidine substituent adds another layer of specificity to the compound. Phenyl rings are commonly found in biologically active molecules due to their ability to modulate electronic properties and improve solubility. The combination of these elements in 1-Methyl-4-[[1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinyl]carbonyl]-2-piperazinone suggests a multifaceted interaction profile with potential applications across various therapeutic domains.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to hypothesize novel interactions between compounds like this one and biological targets. The integration of machine learning algorithms has further accelerated the process of identifying promising candidates for drug development. For instance, studies have shown that molecules with similar structural motifs to 1-Methyl-4-[[(1-(1-oxo-2-propenyl)-4-phenoxy)-4-piperidinyl]carbonyl]-2-piperazinone exhibit enhanced binding affinity to certain enzymes involved in inflammatory pathways. This insight has guided the optimization efforts toward improving selectivity and efficacy.

The acryloyl group in particular has been explored for its potential in bioconjugation chemistry. This functionality allows for the attachment of biomolecules such as peptides or antibodies, enabling the development of targeted therapies. For example, recent research has demonstrated the use of acryloyl-containing compounds in generating antibody-drug conjugates (ADCs), which are revolutionizing cancer treatment by delivering cytotoxic agents directly to tumor cells while minimizing side effects on healthy tissues.

In addition to its structural complexity, 1-Methyl-4-[[(1-(1-oxo-butadienyl)-4-phenoxy)-4-piperidinyl]carbonyl]-2-piperazinone exhibits interesting physicochemical properties that make it suitable for pharmaceutical applications. The presence of both polar and nonpolar regions enhances its solubility profile, allowing it to traverse biological membranes more effectively. This characteristic is crucial for drug absorption and distribution within the body.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to streamline the process. For instance, palladium-catalyzed cross-coupling reactions have enabled the efficient construction of complex carbon-carbon bonds, which are essential for achieving the desired molecular architecture.

From a medicinal chemistry perspective, CAS No 219880711 represents a valuable scaffold for further derivatization. By modifying specific functional groups or introducing new ones, researchers can fine-tune the biological activity of the molecule. This approach has been successfully applied in other drug development programs where lead optimization led to significant improvements in pharmacokinetic profiles and therapeutic outcomes.

The growing interest in bioconjugation strategies has also highlighted the potential of compounds like this one as building blocks for novel therapeutic agents. By leveraging advanced chemical synthesis techniques combined with computational modeling, scientists can design molecules that exhibit precise targeting capabilities while minimizing off-target effects.

Future research directions may focus on exploring the pharmacological potential of derivatives derived from CAS No 219880711. Investigating their interactions with various biological targets will provide insights into their therapeutic utility across different disease states. Additionally, studying their metabolic stability and toxicological profiles will be essential steps toward advancing them into clinical applications.

In conclusion, 1-Methyl-[[(E)-(E)-(E)-(E)-(E)-(E)-(E)-(E)-(E)-(E)-(E)-(E)-(E)-[[(5-chloro-N-methylpyridinoyl)amino](methylidene)methylidene](methylidene)methylidene](methylidene)methanamine hydrochloride (CAS No: 3482460708) showcases an impressive blend of structural complexity and functional diversity that positions it as a compelling candidate for further exploration in pharmaceutical research. Its unique combination of pharmacophoric elements offers opportunities for developing innovative therapeutics with enhanced efficacy and selectivity.